molecular formula C16H23FN2O3S B2674009 1-Cyclopropyl-2-(4-((4-fluorobenzyl)sulfonyl)piperazin-1-yl)ethanol CAS No. 1396876-09-7

1-Cyclopropyl-2-(4-((4-fluorobenzyl)sulfonyl)piperazin-1-yl)ethanol

Cat. No. B2674009
CAS RN: 1396876-09-7
M. Wt: 342.43
InChI Key: ZXRKPKKBENSVNC-UHFFFAOYSA-N
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Description

1-Cyclopropyl-2-(4-((4-fluorobenzyl)sulfonyl)piperazin-1-yl)ethanol, also known as F13714, is a novel compound that has been synthesized for potential use in scientific research. It belongs to a class of compounds known as piperazine derivatives, which have been found to have diverse biological activities. F13714 has been shown to have potential as a therapeutic agent for the treatment of various diseases.

Scientific Research Applications

Antibacterial Agents

Research has shown that derivatives of piperazine, including compounds similar to 1-Cyclopropyl-2-(4-((4-fluorobenzyl)sulfonyl)piperazin-1-yl)ethanol, exhibit significant antibacterial properties. These compounds have been effective against various Gram-negative and Gram-positive bacteria, making them potential candidates for developing new antibacterial drugs .

Antidepressant Activity

Piperazine derivatives are also being explored for their potential antidepressant effects. The unique structure of 1-Cyclopropyl-2-(4-((4-fluorobenzyl)sulfonyl)piperazin-1-yl)ethanol may interact with neurotransmitter systems in the brain, offering a new avenue for treating depression and related mood disorders .

Antipsychotic Applications

This compound is being investigated for its potential use in antipsychotic medications. Its interaction with dopamine and serotonin receptors could help manage symptoms of schizophrenia and other psychotic disorders.

Anti-inflammatory Properties

Studies have indicated that piperazine derivatives can exhibit anti-inflammatory effects. This makes 1-Cyclopropyl-2-(4-((4-fluorobenzyl)sulfonyl)piperazin-1-yl)ethanol a candidate for developing treatments for inflammatory diseases such as arthritis.

Antiviral Research

There is ongoing research into the antiviral properties of piperazine compounds. This specific compound could potentially inhibit the replication of certain viruses, offering a new approach to antiviral therapy.

properties

IUPAC Name

1-cyclopropyl-2-[4-[(4-fluorophenyl)methylsulfonyl]piperazin-1-yl]ethanol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H23FN2O3S/c17-15-5-1-13(2-6-15)12-23(21,22)19-9-7-18(8-10-19)11-16(20)14-3-4-14/h1-2,5-6,14,16,20H,3-4,7-12H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZXRKPKKBENSVNC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1C(CN2CCN(CC2)S(=O)(=O)CC3=CC=C(C=C3)F)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H23FN2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

342.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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